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Compound of Interest

Compound Name: 4-(1,3,4-Oxadiazol-2-yl)piperidine

Cat. No.: B3026733 Get Quote

A Guide to the Proper Disposal of 4-(1,3,4-Oxadiazol-2-yl)piperidine

Hazard Assessment and Compound Profile
Before any handling or disposal, a thorough understanding of the chemical's properties and

associated hazards is paramount. 4-(1,3,4-Oxadiazol-2-yl)piperidine is a heterocyclic

compound whose hazard profile necessitates careful management.

Key Hazard Information: According to available safety data, this compound is classified with the

following hazard statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

These classifications indicate that the compound must be handled as a hazardous substance,

requiring specific personal protective equipment and engineering controls to minimize

exposure.
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Property Information Source

IUPAC Name
4-(1,3,4-oxadiazol-2-

yl)piperidine

CAS Number 1082413-19-1

Molecular Formula C₇H₁₁N₃O

Hazard Statements H315, H319, H335

Signal Word Warning

Storage Store at 0-8°C

The piperidine component of the molecule suggests that, like piperidine itself, it should be

treated with caution. Piperidine is known to be a flammable liquid that can cause severe skin

burns and eye damage, and may be toxic by ingestion and inhalation.[1][2][3][4] While the

oxadiazole moiety is generally stable, the overall hazardous nature of the compound is dictated

by the combined structure.[5][6]

The Hierarchy of Chemical Waste Management
Prudent laboratory practice dictates a hierarchical approach to waste management. The

primary goal is to minimize waste generation at the source.

Source Reduction: Order only the quantity of 4-(1,3,4-Oxadiazol-2-yl)piperidine required for

your experiments. Reducing the scale of laboratory operations can significantly decrease the

volume of waste produced.

Reuse and Redistribution: If you have surplus, unadulterated material, check if other labs

within your institution can use it before declaring it as waste.

Proper Disposal: When the material is a contaminant, a byproduct, or is no longer needed

and cannot be redistributed, it must be disposed of as hazardous waste according to the

protocols outlined below.
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Personal Protective Equipment (PPE) and
Engineering Controls
Given the irritant nature of 4-(1,3,4-Oxadiazol-2-yl)piperidine, strict adherence to safety

protocols is mandatory to prevent personal exposure.

Engineering Controls: All handling of this compound, including weighing, transfers, and the

preparation of waste containers, must be conducted inside a certified chemical fume hood to

prevent inhalation of dust or aerosols.[7]

Eye and Face Protection: Wear chemical safety goggles or a face shield conforming to

EN166 or NIOSH standards.[8]

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile) at all times. Use proper glove

removal technique to avoid skin contact.

Lab Coat: A full-length laboratory coat must be worn and kept fastened.

Respiratory Protection: While engineering controls are the primary defense, if there is a risk

of exceeding exposure limits, a NIOSH-approved respirator should be used.[3]

Step-by-Step Disposal Protocol
Disposing of 4-(1,3,4-Oxadiazol-2-yl)piperidine is a multi-step process that ensures safety

and regulatory compliance. Under no circumstances should this chemical be disposed of down

the drain or in regular trash.[1]

Step 1: Waste Characterization
Any unwanted 4-(1,3,4-Oxadiazol-2-yl)piperidine, including pure substance, contaminated

solutions, or spill cleanup materials, must be treated as hazardous waste. Its irritant properties

classify it as such under the Resource Conservation and Recovery Act (RCRA) regulations

enforced by the U.S. Environmental Protection Agency (EPA).

Step 2: Waste Collection and Segregation
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Container: Collect waste in a designated, chemically compatible container. A high-density

polyethylene (HDPE) or glass container with a secure, tight-fitting lid is appropriate. The

container must be in good condition, free of leaks or cracks.

Segregation: This waste stream should be segregated from other chemical wastes.

Specifically, do not mix it with:

Strong oxidizing agents.[7]

Acids or bases, unless as part of a specific neutralization protocol (not recommended for

general disposal).

Other reactive chemical classes.

Step 3: Labeling and Storage
Labeling: As soon as the first drop of waste is added, the container must be labeled. Use

your institution's official "Hazardous Waste" tag. The label must include:

The words "Hazardous Waste."

The full chemical name: "4-(1,3,4-Oxadiazol-2-yl)piperidine" (no abbreviations or

formulas).

The approximate concentration and quantity of the waste.

The date accumulation started.

Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory. This area should be at or near the point of generation. The container

must be kept in secondary containment (e.g., a chemical-resistant tray or tub) to contain any

potential leaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3026733?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026733?utm_src=pdf-custom-synthesis
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Piperidine_1318_4.0.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Piperidine
https://www.chemos.de/import/data/msds/GB_en/110-89-4-A0000554-GB-en.pdf
https://www.carlroth.com/medias/SDB-0976-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE3MzZ8YXBwbGljYXRpb24vcGRmfGFERTVMMmcwTnk4NU1qQTVPREV6TlRZMU5EY3dMMU5FUWw4d09UYzJYME5JWDBWT0xuQmtaZ3w2MzUxZDAxZjA4ZWQ5NTc2MWU3YTlkNzFkOWExNzllMGNlNzU4MjU5ZWE1NGMzYmRlNWJlOTA0NjcwODNkZDU4
https://www.researchgate.net/publication/394535207_Oxadiazole_Derivatives_A_Comprehensive_Review_of_Their_Chemistry_Synthesis_and_Pharmacological_Potential
https://journalspub.com/wp-content/uploads/2024/10/20-26-Manuscript-Different-method-for-the-production-of-oxadiazole-compounds-PUBLISH-.pdf
https://sds.fluorochem.co.uk/eng/sds_F359198_en.pdf
https://www.tcichemicals.com/BE/en/sds/B1066_EU_6N.pdf
https://www.benchchem.com/product/b3026733#4-1-3-4-oxadiazol-2-yl-piperidine-proper-disposal-procedures
https://www.benchchem.com/product/b3026733#4-1-3-4-oxadiazol-2-yl-piperidine-proper-disposal-procedures
https://www.benchchem.com/product/b3026733#4-1-3-4-oxadiazol-2-yl-piperidine-proper-disposal-procedures
https://www.benchchem.com/product/b3026733#4-1-3-4-oxadiazol-2-yl-piperidine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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